3-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[[(2S)-2-amino-3-methylbutanoyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-14(2)17(20)18(23)21-11-16-9-6-10-22(12-16)19(24)25-13-15-7-4-3-5-8-15/h3-5,7-8,14,16-17H,6,9-13,20H2,1-2H3,(H,21,23)/t16?,17-/m0/s1
• InChI Key: GDUJSDAPIMNRJY-DJNXLDHESA-N
• Canonical SMILES: CC(C)C(C(=O)NCC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NCC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

3-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester is a synthetic piperidine derivative featuring a benzyl ester group at the 1-position and a substituted aminomethyl group at the 3-position of the piperidine ring. The substituent comprises a methylene-linked amide bond to (S)-2-amino-3-methyl-butyric acid, conferring stereochemical specificity. This compound is structurally related to protease inhibitors and peptidomimetics, often used in medicinal chemistry for modulating enzyme activity or receptor binding .

Biological Activity

The compound 3-[((S)-2-amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS Number: 1354024-69-3) is a piperidine derivative that has garnered attention for its potential biological activities. This article reviews the compound's pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological activity.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{29}N_{3}O_{3}$ with a molecular weight of 347.45 g/mol . The structure features a piperidine ring substituted with an amino acid moiety, which is crucial for its biological interactions.

Property	Value
Molecular Formula	$C_{19}H_{29}N_{3}O_{3}$
Molecular Weight	347.45 g/mol
CAS Number	1354024-69-3
Density	1.121 g/cm³ (predicted)
Boiling Point	538.1 °C (predicted)

The biological activity of this compound primarily involves its interaction with various biological targets, including enzymes and receptors. The presence of the amino acid side chain suggests potential roles in:

• Neurotransmitter modulation : Similar compounds have been studied for their effects on neurotransmitter systems, particularly in relation to mood and cognition.
• Antiviral activity : Some derivatives exhibit inhibition against viral polymerases, which could be relevant for treating viral infections.

Antiviral Properties

Research indicates that modifications to the piperidine structure can enhance antiviral efficacy. For instance, studies on related compounds have shown that specific substitutions can improve inhibition of reverse transcriptase and RNase H activities, suggesting that our compound may also exhibit similar properties .

Anticancer Activity

Preliminary studies indicate potential anticancer effects. Compounds with similar structural features have demonstrated significant cytotoxicity against various cancer cell lines, including those resistant to conventional therapies. The structure-activity relationship (SAR) analyses reveal that modifications in the piperidine ring can lead to enhanced antiproliferative activity .

Neuroprotective Effects

There is emerging evidence that piperidine derivatives can have neuroprotective effects, potentially through mechanisms involving antioxidant activity and modulation of neuroinflammatory pathways. This activity may be particularly relevant in neurodegenerative diseases .

Case Studies

• Antiviral Activity : A study evaluated several piperidine-based compounds for their ability to inhibit viral replication in vitro. The results indicated that modifications similar to those found in our compound led to significant reductions in viral load, particularly against HIV .
• Anticancer Efficacy : In a recent study, a related compound was tested against breast cancer cell lines, showing an IC50 value significantly lower than standard treatments like doxorubicin. This suggests that our compound may also possess similar anticancer properties .
• Neuroprotective Effects : A case study evaluated the neuroprotective potential of piperidine derivatives in models of Alzheimer's disease, demonstrating reduced neuronal apoptosis and improved cognitive function in treated animals .

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Research
Research indicates that derivatives of piperidine compounds exhibit promising anticancer activity. Studies have shown that modifications to the piperidine structure can enhance cytotoxic effects against various cancer cell lines. For instance, compounds similar to 3-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine have been tested for their ability to inhibit tumor growth and induce apoptosis in cancer cells.

Case Study : A study published in Molecules highlighted the synthesis of piperidine derivatives that demonstrated significant antiproliferative activity against human cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer) cells. The structure-activity relationship (SAR) analysis revealed that the presence of specific functional groups could enhance efficacy ( ).

2. Neurological Disorders
Piperidine derivatives are also explored for their neuroprotective properties. The compound may play a role in modulating neurotransmitter systems, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Case Study : Research has shown that certain piperidine-based compounds can inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's pathology. By inhibiting AChE, these compounds can potentially improve cognitive function and memory retention ( ).

Pharmacological Applications

1. Anticonvulsant Activity
The anticonvulsant properties of piperidine derivatives are under investigation, with preliminary results indicating potential efficacy in reducing seizure activity.

Case Study : A series of experiments demonstrated that specific modifications to the piperidine structure significantly increased anticonvulsant activity in animal models. These findings suggest that 3-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine could be further developed as a therapeutic agent for epilepsy ( ).

2. Pain Management
Piperidine compounds have been evaluated for analgesic properties, potentially offering new avenues for pain relief therapies.

Data Table: Summary of Biological Activities

Activity Type	Model Used	Result Summary
Anticancer	MCF-7, HeLa	Significant antiproliferative effects observed
Anticonvulsant	Animal Models	Reduced seizure frequency noted
Neuroprotective	In vitro assays	Inhibition of AChE activity demonstrated
Analgesic	Pain models	Potential analgesic effects indicated

Comparison with Similar Compounds

Key Structural and Functional Differences

The compound is compared to structurally analogous piperidine derivatives with modifications in substituent position, alkyl/amino groups, and stereochemistry (Table 1).

Table 1: Comparative Analysis of Piperidine-Benzyl Ester Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Key Modifications	Reference
Target compound : 3-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylate benzyl ester	Not explicitly listed	~C₁₈H₂₇N₃O₃	~333–361	3	Primary amide linkage; (S)-configured 2-amino-3-methyl-butyryl group	-
4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylate benzyl ester	1353996-73-2	C₂₀H₃₁N₃O₃	328.16 (discrepancy noted*)	4	N-methylated amine; 4-position substitution; same acyl group
3-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylate benzyl ester	1354024-72-8	Likely C₂₁H₃₃N₃O₃	-	3	N-ethylated amine; increased lipophilicity
(S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylate benzyl ester	1353960-74-3	C₁₈H₂₇N₃O₃	333.43	3	(R)-configuration at acyl group; altered stereochemical interactions
3-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylate benzyl ester	1353943-98-2	C₁₉H₂₉N₃O₃	347.46	3	Shorter propionyl chain; reduced steric bulk
3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylate benzyl ester	1353955-37-9	C₁₇H₂₅N₃O₃	319.41	3	Ethylenediamine-like side chain; enhanced solubility

*Note: reports a molecular weight of 328.16 g/mol for C₂₀H₃₁N₃O₃, conflicting with the theoretical value (~361.48 g/mol). This discrepancy may stem from reporting errors or alternative hydration states .

Research Findings and Implications

Substituent Position: 3- vs. 4-position substitution (e.g., vs. 4-substituted derivatives (e.g., CAS 1353996-73-2) may face steric hindrance in certain applications .

Alkyl/Amino Group Modifications: N-Methylation () enhances metabolic stability but reduces hydrogen-bonding capacity compared to the target compound’s primary amide .

Acyl Chain Variations :

• Butyryl vs. Propionyl (Target vs. ): Longer butyryl chains (C4) provide greater van der Waals interactions, whereas propionyl (C3) analogs may prioritize solubility over affinity .

Stereochemistry :

• (S)-configuration in the target compound vs. (R)-configured analogs () highlights enantioselective biological activity. For example, (R)-isomers may exhibit reduced binding to chiral enzyme active sites .